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Compound of Interest

Compound Name: Yap-tead-IN-2

Cat. No.: B15621637 Get Quote

Essential Safety and Handling Guide for Yap-
tead-IN-2
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of novel chemical compounds is paramount. This document provides crucial safety

and logistical information for the potent YAP-TEAD protein-protein interaction (PPI) inhibitor,

Yap-tead-IN-2. Adherence to these guidelines is essential for maintaining a safe laboratory

environment and ensuring the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)
As a potent, small molecule inhibitor intended for research purposes, Yap-tead-IN-2 should be

handled with care in a controlled laboratory setting. While a specific Safety Data Sheet (SDS)

was not publicly available, the following standard laboratory precautions for handling potent

chemical compounds should be strictly followed.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

accidental splashes.
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) at all times.

Change gloves immediately if they become contaminated.

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

splashing, consider a chemical-resistant apron.

Respiratory Protection: Work in a well-ventilated area, preferably within a certified chemical

fume hood, to avoid inhalation of the powder or any aerosols.

Operational and Disposal Plans
Handling and Storage:

Yap-tead-IN-2 is supplied as a solid and should be stored under specified conditions to

maintain its stability.

Parameter Value

CAS Number 2714432-83-2

Appearance Solid (White to off-white)

Storage (Powder) -20°C for up to 3 years, or 4°C for 2 years.

Storage (In solvent) -80°C for up to 6 months, or -20°C for 1 month.

Source: MedchemExpress.[1]

Dissolution Protocol:

For in vitro studies, Yap-tead-IN-2 can be dissolved in DMSO. For a stock solution of 100

mg/mL (212.35 mM), ultrasonic assistance may be necessary. It is important to use newly

opened, anhydrous DMSO as the compound's solubility can be significantly impacted by

moisture.[1]

Disposal Plan:

All waste containing Yap-tead-IN-2, including empty vials, contaminated PPE, and solutions,

must be disposed of as hazardous chemical waste. Follow all local, state, and federal
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regulations for hazardous waste disposal. Do not dispose of this chemical down the drain or in

regular trash.

Mechanism of Action: The Hippo Signaling Pathway
Yap-tead-IN-2 is a potent inhibitor of the interaction between Yes-associated protein (YAP) and

the TEA domain (TEAD) family of transcription factors.[1] This interaction is a critical

downstream step in the Hippo signaling pathway, which plays a key role in regulating organ

size, cell proliferation, and apoptosis.[2] Dysregulation of the Hippo pathway is implicated in

various cancers.[2]

When the Hippo pathway is active, a kinase cascade leads to the phosphorylation of YAP.

Phosphorylated YAP is sequestered in the cytoplasm, preventing it from entering the nucleus

and activating TEAD-mediated gene transcription. When the Hippo pathway is inactive, YAP

remains unphosphorylated, translocates to the nucleus, and binds to TEAD, leading to the

expression of genes that promote cell proliferation and inhibit apoptosis. Yap-tead-IN-2
disrupts the YAP-TEAD interaction, thereby inhibiting the oncogenic signaling that results from

a dysregulated Hippo pathway.
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Caption: A diagram illustrating the Hippo signaling pathway and the inhibitory action of Yap-
tead-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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